3-((5-((3-fluorobenzyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[(3-fluorophenyl)methylsulfanyl]-4-(2-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H19FN4OS2/c1-16-7-2-3-10-19(16)29-22(14-28-20-11-4-5-12-21(20)32-24(28)30)26-27-23(29)31-15-17-8-6-9-18(25)13-17/h2-13H,14-15H2,1H3
• InChI Key: HRESAYRPUHJTLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=C2SCC3=CC(=CC=C3)F)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H19FN4OS2
• Molecular Weight: 462.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzo[d]thiazol group and a 1,2,4-triazol group. These groups are often found in various pharmaceuticals and synthetic compounds due to their unique chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. For instance, the benzo[d]thiazol group in the molecule could undergo reactions like N-alkylation under certain conditions.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds similar to the one mentioned have been synthesized and evaluated for various biological activities. For instance, benzothiazole derivatives have been studied for their anticonvulsant, anticancer, and antifungal properties. The synthesis of these compounds often involves the introduction of triazole rings and other heterocyclic structures, aiming to explore their pharmacological potentials.

• Anticonvulsant Agents : Benzothiazole derivatives have been synthesized and evaluated for their anticonvulsant activity, with certain compounds showing significant potency in models such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests. These studies highlight the potential of benzothiazole and triazole derivatives in developing new anticonvulsant drugs (Liu et al., 2016).

• Anticancer Activity : The anticancer properties of benzothiazole acylhydrazones have been investigated, revealing that substitutions at specific positions on the benzothiazole scaffold can modulate antitumor properties. These compounds have been tested against various cancer cell lines, demonstrating their potential as anticancer agents (Osmaniye et al., 2018).

• Antifungal Agents : A study on the green synthesis of benzyl-substituted thiobenzoazoles has indicated their potential as antifungal agents, with some compounds exhibiting broad-spectrum antifungal activity. This suggests the application of these derivatives in developing new antifungal treatments (Ballari et al., 2017).